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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the superconducting properties of

niobium-vanadium (Nb-V) alloys. Niobium and vanadium, both Type II superconductors, form a

continuous body-centered cubic (bcc) solid solution, allowing for the tuning of superconducting

characteristics by adjusting the atomic composition. This document summarizes key

quantitative data, details experimental methodologies for characterization, and presents visual

representations of relevant concepts and workflows.

Core Superconducting Properties
Niobium (Nb) possesses a superconducting critical temperature (Tc) of approximately 9.2 K,

while vanadium (V) has a Tc of about 5.3 K.[1][2] When alloyed, the transition temperature of

Nb-V solid solutions exhibits a notable dependence on the composition, generally showing a

broad minimum between the Tc values of the pure elements. This behavior is attributed to a

weakening of the electron-phonon interaction parameter with alloying.

Quantitative Data Summary
The following tables summarize the key superconducting parameters for Niobium-Vanadium

alloys.
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Composition (at.% V) Critical Temperature (Tc) (K)

0 (Pure Nb) 9.2

25 ~6.5

50 ~5.8

75 ~5.5

100 (Pure V) 5.3

Note: The values presented are approximate and can vary based on sample purity and

preparation methods. The trend of a broad minimum in Tc is a key characteristic of the Nb-V

system.

Property Niobium (Nb) Vanadium (V)
Niobium-Vanadium
(Nb-V) Alloys

Crystal Structure
Body-Centered Cubic

(bcc)

Body-Centered Cubic

(bcc)

Continuous Body-

Centered Cubic (bcc)

Solid Solution

Superconducting

Class
Type II Type II Type II

Experimental Protocols
The characterization of the superconducting properties of Nb-V alloys involves several key

experimental techniques.

Sample Preparation
Arc Melting: High-purity niobium and vanadium are weighed to the desired atomic

percentages. The constituents are melted together in an argon arc furnace on a water-cooled

copper hearth. To ensure homogeneity, the resulting alloy button is typically flipped and re-

melted several times.
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Annealing: The as-cast alloys are sealed in quartz ampoules under a high vacuum and

annealed at temperatures ranging from 800°C to 1200°C for extended periods (e.g., 120

hours) to promote homogeneity and reduce crystalline defects.

Sample Shaping: For specific measurements, the annealed ingots are shaped into desired

forms, such as thin films, wires, or small rectangular bars, using techniques like rolling, wire

drawing, or sputter deposition.

Measurement of Superconducting Properties
Critical Temperature (Tc):

Resistivity Measurement: A four-probe resistivity measurement is a standard method. A

constant current is passed through the sample, and the voltage is measured as the

temperature is swept. The critical temperature is identified as the point where the electrical

resistance drops to zero.

Magnetic Susceptibility: The transition to the superconducting state is accompanied by the

expulsion of the magnetic field (the Meissner effect). This can be detected using a SQUID

(Superconducting Quantum Interference Device) magnetometer. Tc is determined from the

onset of the diamagnetic signal.

Heat Capacity Measurement: The transition from the normal to the superconducting state

is a second-order phase transition, which is evident as a sharp discontinuity in the specific

heat. Calorimetric measurements can precisely determine Tc.

Critical Magnetic Fields (Hc1 and Hc2):

Magnetization Measurements: The lower critical field (Hc1) is the magnetic field at which

magnetic flux begins to penetrate the superconductor. The upper critical field (Hc2) is the

field at which superconductivity is completely suppressed. Both can be determined from

magnetization versus magnetic field (M-H) curves measured at temperatures below Tc.

Hc1 is identified by the deviation from linear diamagnetism, and Hc2 is the field where the

magnetization becomes zero.

Resistivity Measurements in a Magnetic Field: The upper critical field (Hc2) can also be

determined by measuring the resistive transition at a fixed temperature while sweeping the
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magnetic field. Hc2 is the field at which the resistance is fully restored to its normal state

value.

Critical Current Density (Jc):

Transport Measurement: A four-probe measurement is used where the current through the

sample is ramped up in the presence of a magnetic field until a small voltage (typically on

the order of microvolts) is detected across the voltage probes. Jc is then calculated by

dividing the critical current by the cross-sectional area of the sample.

Visualizations
Experimental Workflow for Characterizing Nb-V
Superconductors
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Caption: Workflow for the synthesis and characterization of Nb-V superconducting alloys.

Logical Relationship of Superconducting Parameters
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Caption: Interdependence of material and superconducting properties in Nb-V alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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